Cas no 885519-17-5 (6-Bromo-4-iodo-1H-indole)

6-Bromo-4-iodo-1H-indole is a halogenated indole derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include its dual halogen functionality (bromo and iodo groups), which enhances reactivity in cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and functional materials. The presence of both electron-withdrawing halogens at the 4- and 6-positions of the indole ring further enables selective functionalization, making it valuable for structure-activity relationship (SAR) studies. Its stability under standard laboratory conditions ensures reliable handling and storage.
6-Bromo-4-iodo-1H-indole structure
6-Bromo-4-iodo-1H-indole structure
Product Name:6-Bromo-4-iodo-1H-indole
CAS No:885519-17-5
MF:C8H5BrIN
MW:321.9404733181
MDL:MFCD07781358
CID:840685
PubChem ID:24728108
Update Time:2025-05-27

6-Bromo-4-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-iodo-1H-indole
    • 1H-Indole, 6-broMo-4-iodo-
    • 6-Bromo-4-iodoindole
    • 6-Bromo-4-iodo-1H-indole (ACI)
    • AS-50247
    • C90680
    • AKOS016004235
    • CS-0131074
    • SB15271
    • DB-349400
    • MFCD07781358
    • 4-IODO-6-Bromo-INDOLE
    • O11550
    • DTXSID90646173
    • 885519-17-5
    • MDL： MFCD07781358
    • Inchi： 1S/C8H5BrIN/c9-5-3-7(10)6-1-2-11-8(6)4-5/h1-4,11H
    • InChI Key： FDFVBCXKWVOTHX-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(C=CN2)=C(I)C=1

Computed Properties

  • Exact Mass: 320.86501g/mol
  • Monoisotopic Mass: 320.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 15.8Ų

6-Bromo-4-iodo-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
227242-1g
6-Bromo-4-iodo-1H-indole
 885519-17-5 95%
1g
 ￡785.00 2022-02-28
abcr
AB490726-250 mg
6-Bromo-4-iodo-1H-indole; .
 885519-17-5
250mg
 €238.30 2023-05-18
abcr
AB490726-1 g
6-Bromo-4-iodo-1H-indole; .
 885519-17-5
1g
 €491.60 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H73070-1g
6-Bromo-4-iodo-1H-indole
 885519-17-5 97%
1g
 ¥887.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H73070-5g
6-Bromo-4-iodo-1H-indole
 885519-17-5 97%
5g
 ¥2694.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H73070-250mg
6-Bromo-4-iodo-1H-indole
 885519-17-5 97%
250mg
 ¥308.0 2023-09-07
Matrix Scientific
095218-250mg
6-Bromo-4-iodo-1H-indole, 95+%
 885519-17-5 95+%
250mg
 $341.00 2023-09-09
Matrix Scientific
095218-1g
6-Bromo-4-iodo-1H-indole, 95+%
 885519-17-5 95+%
1g
 $756.00 2023-09-09
TRC
B073130-25mg
6-Bromo-4-iodo-1H-indole
 885519-17-5
25mg
 $ 125.00 2022-06-07
TRC
B073130-50mg
6-Bromo-4-iodo-1H-indole
 885519-17-5
50mg
 $ 210.00 2022-06-07

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